molecular formula C7H10FNO2 B8636566 2-(4-fluorotetrahydro-2H-pyran-4-yl)-2-hydroxyacetonitrile

2-(4-fluorotetrahydro-2H-pyran-4-yl)-2-hydroxyacetonitrile

Cat. No.: B8636566
M. Wt: 159.16 g/mol
InChI Key: NBTJRSDVRLPEOH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-fluorotetrahydro-2H-pyran-4-yl)-2-hydroxyacetonitrile is a useful research compound. Its molecular formula is C7H10FNO2 and its molecular weight is 159.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H10FNO2

Molecular Weight

159.16 g/mol

IUPAC Name

2-(4-fluorooxan-4-yl)-2-hydroxyacetonitrile

InChI

InChI=1S/C7H10FNO2/c8-7(6(10)5-9)1-3-11-4-2-7/h6,10H,1-4H2

InChI Key

NBTJRSDVRLPEOH-UHFFFAOYSA-N

Canonical SMILES

C1COCCC1(C(C#N)O)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Dissolve 1,6-dioxaspiro[2,5]octane-2-carbonitrile (4.14 g, 29.8 mmol) in dry dichloromethane (10 mL) and cool to 0° C. under a nitrogen atmosphere in a polypropylene bottle. Add hydrogen fluoride-pyridine (3 mL) dropwise. Allow the mixture to slowly warm to room temperature over 3 h and then stir an additional 1.5 hours at room temperature. Pour into ethyl acetate and wash with saturated aqueous sodium bicarbonate solution until washes remain basic. Combine the aqueous washes and adjust the pH of the solution to ˜pH=8 and extract with ethyl acetate. Combine this organic extract with the ethyl acetate solution of the crude reaction mixture and wash with saturated aqueous sodium chloride solution, dry (magnesium sulfate), filter and concentrate to give the desired compound as a yellow oil which is used directly in the next reaction.
Quantity
4.14 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
polypropylene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
3 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

Synthesis routes and methods II

Procedure details

EXAMPLE 37A (11.5 g) in dichloromethane (40 mL) in a polypropylene bottle was treated with 70% hydrogen fluoride-pyridine (10.4 mL) dropwise at 0° C. The solution was allowed to warm to room temperature over 3 hours, and stirred for an additional 1.5 hours. The reaction mixture was diluted with ethyl acetate (200 mL) and poured into saturated aqueous NaHCO3. Additional solid NaHCO3 was used carefully until bubbling ceased. The organic layer was isolated, and the aqueous layer was extracted with additional ethyl acetate three times (150 mL each). The combined organic layers were washed with 5% HCl (50 mL each, twice), brine, dried over MgSO4, filtered and concentrated to give the desired product which was used directly in the next step.
[Compound]
Name
EXAMPLE 37A
Quantity
11.5 g
Type
reactant
Reaction Step One
Name
polypropylene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
10.4 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
200 mL
Type
reactant
Reaction Step Six
Quantity
40 mL
Type
solvent
Reaction Step Seven

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.